Cas no 2770517-64-9 (Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate)

• Product Name: Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate
• CAS No: 2770517-64-9
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 6265157
• PubChem ID: 165995566
• Update Time: 2025-05-22

Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• 2770517-64-9
• methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate
• EN300-37396668
• Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate

• Inchi： 1S/C17H14N2O4/c1-22-16(20)14-9-13(10-18)7-8-15(14)19-17(21)23-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3,(H,19,21)
• InChI Key： IKEJUSIUDBBUNC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#N)=CC=1C(=O)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.4Ų

Additional information on Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate

Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate: A Comprehensive Overview

Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate, also known by its CAS number 2770517-64-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development, polymer synthesis, and advanced materials. Recent studies have highlighted its role in the design of bioactive molecules and its ability to serve as a versatile building block in organic synthesis.

The molecular structure of Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate is characterized by a benzoate backbone with specific substituents. The presence of a benzyloxy group, a carbonyl group, and a cyano group introduces unique electronic and steric properties. These features make it an ideal candidate for exploring various chemical reactions, including nucleophilic substitutions, additions, and condensations. Recent research has demonstrated its utility in the synthesis of heterocyclic compounds, which are of great importance in medicinal chemistry.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of bioactive agents. For instance, studies have shown that derivatives of Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate can exhibit anti-inflammatory and anticancer activities. These findings underscore the importance of further research into its pharmacological properties and mechanisms of action.

In addition to its biological applications, this compound has also been explored for its role in materials science. Its ability to form stable polymers under specific conditions makes it a valuable component in the development of advanced materials such as high-performance polymers and composites. Recent advancements in polymer chemistry have highlighted the potential for this compound to contribute to the creation of lightweight, durable materials suitable for aerospace and automotive industries.

The synthesis of Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate involves a series of well-defined organic reactions. The process typically begins with the preparation of the benzoic acid derivative, followed by esterification to yield the methyl ester. Subsequent steps involve the introduction of the benzyloxy carbonyl group and the cyano group through carefully controlled reactions. The optimization of these steps has been a focus of recent research efforts, with particular emphasis on improving yield and purity.

The physical and chemical properties of this compound are equally intriguing. Its solubility profile, thermal stability, and reactivity under various conditions have been extensively studied. These properties not only influence its suitability for different applications but also provide valuable insights into its behavior during chemical transformations. For example, its high thermal stability makes it suitable for high-temperature applications in materials science.

In conclusion, Methyl 2-{[(benzyloxy)carbonyl]amino}-5-cyanobenzoate (CAS No. 2770517-64-9) is a multifaceted compound with a wide range of potential applications. Its unique structure, combined with its versatile reactivity, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and uses, this compound is poised to make significant contributions to various fields in science and technology.